![molecular formula C22H42O8 B093579 Bis[2-(2-butoxyethoxy)ethyl] adipate CAS No. 141-17-3](/img/structure/B93579.png)
Bis[2-(2-butoxyethoxy)ethyl] adipate
Overview
Description
Bis[2-(2-butoxyethoxy)ethyl] adipate is a chemical compound that is not directly discussed in the provided papers. However, it is related to the field of synthetic chemistry and materials science, as evidenced by the research on various synthetic processes and the characterization of similar compounds. The compound itself is likely used as a plasticizer, as indicated by the study on its migration in biodegradable polylactic acid film .
Synthesis Analysis
While there is no direct synthesis of Bis[2-(2-butoxyethoxy)ethyl] adipate in the provided papers, similar synthetic methods can be inferred. For instance, the synthesis of bis(2-ethylhexyl)ester of sebacic acid under subcritical conditions without catalysts suggests that similar esterification reactions could be applicable for the synthesis of Bis[2-(2-butoxyethoxy)ethyl] adipate . The enzymatic synthesis of biobased polyesters also provides insight into the potential for green chemistry approaches in synthesizing similar adipate esters .
Molecular Structure Analysis
The molecular structure of Bis[2-(2-butoxyethoxy)ethyl] adipate is not directly analyzed in the papers. However, the X-ray crystal structures of related compounds, such as BEDOT-V and BEDOT-B, provide a framework for understanding how the molecular structure of such compounds can be determined . The study on the most crowded known cis-olefin also highlights the importance of steric effects in molecular structure .
Chemical Reactions Analysis
The papers do not provide specific reactions involving Bis[2-(2-butoxyethoxy)ethyl] adipate. However, the synthesis of photolabile protecting groups for aldehydes and ketones indicates the type of chemical reactivity that similar compounds might exhibit . The synthesis and conformational analysis of ethylene-bridged compounds and their use as ligands in metal complexes also shed light on the potential reactivity of structurally similar compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of Bis[2-(2-butoxyethoxy)ethyl] adipate are not directly reported in the papers. However, the study on the migration measure of this compound in biodegradable polylactic acid film suggests that it has properties suitable for use as a plasticizer, with migration rates below the EU directive's hygienic standard . The preparation and plasticizing characteristics of related N,N-bis(2-alkoxyethyl) amides of long-chain fatty acids also provide context for understanding the plasticizing properties of similar adipate esters .
Scientific Research Applications
Migration Measure in Biodegradable Films : Xiong Pin (2014) explored the migration of Bis[2-(2-butoxyethoxy)ethyl] adipate in various simulated food media. This study is significant for understanding the behavior of this compound in food packaging materials, particularly in relation to health and safety standards (Xiong Pin, 2014).
Sustainable Synthesis of Branched-Chain Diesters : Serrano‐Arnaldos et al. (2020) proposed a new process for synthesizing branched-chain diesters like Bis[2-(2-butoxyethoxy)ethyl] adipate. The study highlighted the potential of using biocatalytic pathways for the development of sustainable and biodegradable lubricants, which can be environmentally friendly alternatives (Serrano‐Arnaldos et al., 2020).
Study of Di(2-ethyl hexyl)Adipate in Plastic Solutions : Yang Zuo-jun (2003) focused on the determination of similar adipate compounds in immersed plastic solutions, which is relevant for understanding the behavior of Bis[2-(2-butoxyethoxy)ethyl] adipate in similar contexts (Yang Zuo-jun, 2003).
Plasticizer Synthesis and Characterization : Agrawal et al. (1993) synthesized and characterized Bis[2-(2-butoxyethoxy)ethyl] adipate for use as a plasticizer. This included assessments of its solubility, moisture content, and thermal behavior, providing insight into its practical applications in the plastic industry (Agrawal et al., 1993).
Use in Food Packaging Material Analysis : Tao J. (2010) developed a method for determining various phthalates and adipates, including Bis[2-(2-butoxyethoxy)ethyl] adipate, in food packaging materials. This research is significant for regulatory and safety assessments in food packaging (Tao J., 2010).
Solubility in Supercritical Carbon Dioxide : Jing Peng, Haijian Yang, and Hongwei Yang (2015) studied the solubilities of various bis(2-ethoxyethyl) ethanedioate derivatives, including Bis[2-(2-butoxyethoxy)ethyl] adipate, in supercritical carbon dioxide. This research is relevant for applications in supercritical fluid technology and extraction processes (Jing Peng, Haijian Yang, Hongwei Yang, 2015).
Respiratory Inhibition Assessment in Activated Sludge : Apparao K. et al. (2015) assessed the inhibitory effect of Bis (2-butoxyethyl) adipate on the respiration rate of activated sludge. Such studies are crucial for understanding the environmental impact and biodegradability of chemical compounds (Apparao K. et al., 2015).
Plasticizing Characteristics in Polyvinyl Chloride-Vinyl Acetate : Mod R. R. et al. (1964) investigated N,N-bis (2-alkoxyethyl) amides of long-chain fatty acids, including derivatives similar to Bis[2-(2-butoxyethoxy)ethyl] adipate, as plasticizers for poly(vinyl chloride-vinyl acetate) copolymer. This research contributes to the understanding of its applications in enhancing the flexibility of plastics (Mod R. R. et al., 1964).
Safety And Hazards
Bis[2-(2-butoxyethoxy)ethyl] adipate is classified as harmful to aquatic life . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is advised . In case of a spill or leak, all sources of ignition should be removed, and personnel should be evacuated to safe areas .
Future Directions
While specific future directions for Bis[2-(2-butoxyethoxy)ethyl] adipate are not available, the use of plasticizers like it in the development of new materials, especially in the field of biocomposites, is a promising area of research . Its ability to improve the flexibility and thermal stability of various compounds makes it a valuable component in the creation of new materials .
properties
IUPAC Name |
bis[2-(2-butoxyethoxy)ethyl] hexanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H42O8/c1-3-5-11-25-13-15-27-17-19-29-21(23)9-7-8-10-22(24)30-20-18-28-16-14-26-12-6-4-2/h3-20H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCABKEBYDRTODC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCOCCOC(=O)CCCCC(=O)OCCOCCOCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H42O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3027085 |
Source
|
| Record name | Bis[2-(2-butoxyethoxy)ethyl] adipate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3027085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Other Solid, Insoluble in water; [ChemIDplus] |
Source
|
| Record name | Hexanedioic acid, 1,6-bis[2-(2-butoxyethoxy)ethyl] ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bis(2-(2-butoxyethoxy)ethyl) adipate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/3944 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
240 °C @ 5 mm Hg |
Source
|
| Record name | BIS(2-(2-BUTOXYETHOXY)ETHYL) ADIPATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5480 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.0000001 [mmHg] |
Source
|
| Record name | Bis(2-(2-butoxyethoxy)ethyl) adipate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/3944 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Bis[2-(2-butoxyethoxy)ethyl] adipate | |
CAS RN |
141-17-3 |
Source
|
| Record name | 1,6-Bis[2-(2-butoxyethoxy)ethyl] hexanedioate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=141-17-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bis(2-(2-butoxyethoxy)ethyl) adipate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000141173 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexanedioic acid, 1,6-bis[2-(2-butoxyethoxy)ethyl] ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Bis[2-(2-butoxyethoxy)ethyl] adipate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3027085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(2-(2-butoxyethoxy)ethyl) adipate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.969 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BIS(2-(2-BUTOXYETHOXY)ETHYL) ADIPATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O955C8WB42 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | BIS(2-(2-BUTOXYETHOXY)ETHYL) ADIPATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5480 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-47 °C |
Source
|
| Record name | BIS(2-(2-BUTOXYETHOXY)ETHYL) ADIPATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5480 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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